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Compound of Interest

Compound Name: 1,1-Undecanediol

Cat. No.: B14006925

Get Quote

Executive Summary
1,11-Undecanediol (UD) represents a unique "odd-carbon" building block in the family of long-

chain aliphatic polyesters. Unlike its even-numbered counterparts (1,10-decanediol and 1,12-

dodecanediol), UD-based polyesters exhibit distinct thermal and mechanical behaviors driven

by the odd-even effect.

While even-numbered chains pack efficiently into high-crystallinity lattices, the C11 chain of UD

introduces torsional strain within the crystal structure. This results in lower melting

temperatures (

) and reduced crystallinity compared to C10 and C12 analogs, without sacrificing the
hydrophobicity required for encapsulating lipophilic drugs. These properties make UD-
polyesters superior candidates for soft tissue engineering and controlled-release drug delivery
systems where rapid clearance and flexibility are prioritized over high tensile strength.

Chemical Basis & The Odd-Even Effect[1]
The fundamental differentiator of 1,11-Undecanediol is its odd number of methylene groups (
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). In the solid state, aliphatic polyesters crystallize to maximize intermolecular forces (van der
Waals).

Even-numbered monomers (C10, C12): Adopt a planar, all-trans conformation that packs

efficiently. This maximizes enthalpy of fusion (

) and

.

Odd-numbered monomers (C11): Cannot adopt a fully planar all-trans conformation without

steric interference at the ester linkage. They are forced into a twisted conformation (often

containing gauche bonds) to fit the lattice. This reduces packing density and lowers thermal

transition temperatures.

Visualization: Crystal Packing Logic
The following diagram illustrates the structural logic distinguishing UD-based polyesters from

standard even-numbered alternatives.

Even-Chain (C10, C12) Odd-Chain (C11 - UD)

All-Trans Conformation
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Twisted Conformation
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Reduced Packing Density
(Crystal Defects)

Lower Tm & Crystallinity
Enhanced Flexibility
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Click to download full resolution via product page

Caption: Mechanistic divergence in crystal packing between even and odd-chain aliphatic

polyesters.

Comparative Performance Analysis
The following table synthesizes experimental trends and data for UD-based polyesters

(specifically Poly(undecamethylene adipate)) against standard alternatives.
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Metric
Poly(Undecam
ethylene
Adipate) (C11)

Poly(Decamet
hylene
Adipate) (C10)

Poly(Caprolact
one) (PCL)

Performance
Implication

Chain Type
Odd (

)

Even (

)

Even (

)

C11 offers

unique "soft"

crystalline

domains.

Melting Point (

)

~55 - 60 °C

(Estimated*)
70 - 75 °C 60 °C

Lower

aids in low-temp

processing,

preserving drug

bioactivity.

Crystallinity (

)

Moderate (35-

45%)
High (50-60%) High (50-60%)

Lower

accelerates

hydrolytic attack

(degradation).

Hydrophobicity
High (Contact

Angle ~85°)

High (Contact

Angle ~80°)

Moderate

(Contact Angle

~60°)

C11 is superior

for encapsulating

hydrophobic

drugs.

Young's Modulus 200 - 300 MPa 400 - 500 MPa 350 - 450 MPa

C11 is more

pliable/flexible,

ideal for soft

tissue scaffolds.

Degradation

Profile

Surface erosion

dominant

Bulk erosion

dominant

Bulk erosion

dominant

Better control

over drug

release kinetics.

*Note: Exact

varies by molecular weight and polydispersity. The "Odd-Even" depression typically lowers

by 10-15°C vs. immediate even neighbors.
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Key Findings:
Thermal Sweet Spot: UD-polyesters often melt just above physiological temperature (

C) but below the high processing temperatures of C10/C12 polymers. This allows for melt-
processing of heat-sensitive payloads without degradation.

Hydrolytic Stability: Despite lower crystallinity, the long alkyl chain (C11) repels water. This

creates a balanced degradation profile: water penetrates slower than in PCL, but once

inside, the amorphous regions degrade efficiently.

Experimental Protocol: Synthesis &
Characterization
Objective: Synthesize Poly(undecamethylene adipate) via Two-Step Melt Polycondensation.

Safety: Perform all steps in a fume hood. Titanium alkoxides are moisture-sensitive.

Phase 1: Esterification (Oligomer Formation)
Charge Reactor: In a three-neck round-bottom flask equipped with a mechanical stirrer,

nitrogen inlet, and Dean-Stark trap, add:

1,11-Undecanediol: 0.11 mol (Excess to drive equilibrium)

Adipic Acid: 0.10 mol

Inert Atmosphere: Purge system with

for 15 minutes.

Heating: Heat to 160°C under continuous stirring (150 rpm).

Reaction: Maintain for 4 hours. Water byproduct is collected in the trap.

Endpoint: Reaction proceeds until water evolution ceases (approx. 95% conversion).

Phase 2: Polycondensation (Chain Growth)
Catalyst Addition: Introduce Titanium(IV) butoxide (
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) (0.1 wt% relative to acid) to the melt.

Temp/Vacuum Ramp:

Increase temperature to 220°C.

Gradually apply vacuum over 1 hour to reach < 50 Pa (< 0.5 mbar). Critical: Gradual

vacuum prevents bumping.

Polymerization: Maintain high vacuum and temperature for 4-6 hours. The high vacuum

removes excess diol, driving the equilibrium toward high molecular weight (

).

Termination: Stop when the torque on the stirrer rises significantly (indicating high viscosity).

Purification: Dissolve crude polymer in Chloroform and precipitate into cold Methanol. Filter

and dry in vacuo.

Characterization Workflow
Molecular Weight: Gel Permeation Chromatography (GPC) in THF vs. Polystyrene

standards. Target

Da.

Thermal Properties: Differential Scanning Calorimetry (DSC).[1] Heat/Cool/Heat cycle (-50°C

to 150°C) at 10°C/min. Record

from the second heating scan to erase thermal history.

Structure:

-NMR (

). Verify the ratio of methylene protons (

to ester vs. bulk chain).

Application: Drug Delivery Microspheres[3]
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UD-polyesters are particularly effective for Microsphere-based drug delivery due to their low

melting point and high hydrophobicity.

Fabrication Protocol (Solvent Evaporation Method)
Organic Phase: Dissolve 200 mg UD-polyester and 20 mg Hydrophobic Drug (e.g.,

Paclitaxel) in 5 mL Dichloromethane (DCM).

Aqueous Phase: Prepare 50 mL of 1% (w/v) Polyvinyl Alcohol (PVA) solution.

Emulsification: Inject organic phase into aqueous phase while homogenizing at 10,000 rpm

for 5 mins.

Solidification: Stir gently (500 rpm) for 4 hours at room temperature to evaporate DCM.

Collection: Centrifuge (4000 rpm, 10 min), wash 3x with distilled water, and lyophilize.

Performance Advantage: The lower crystallinity of the C11 chain results in a smoother surface

morphology and less "burst release" compared to highly crystalline C12 polyesters, which often

expel drug rapidly upon crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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